Cas no 29786-42-3 (1-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile)

1-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile structure
29786-42-3 structure
Product Name:1-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
CAS No:29786-42-3
MF:C12H10F3N
MW:225.209713459015
MDL:MFCD11036719
CID:4643555
PubChem ID:59680953
Update Time:2024-11-04

1-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(Trifluoromethyl)phenyl]cyclobutanecarbonitrile
    • 1-(2-(trifluoromethyl)phenyl)cyclobutane-1-carbonitrile
    • 1-[2-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
    • Cyclobutanecarbonitrile, 1-[2-(trifluoromethyl)phenyl]-
    • ZB0707
    • SY226237
    • 1-(2-Trifluoromethyl-phenyl)-cyclobutanecarbonitrile
    • 1-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
    • 29786-42-3
    • AC5832
    • EN300-2005290
    • AKOS023128905
    • SCHEMBL625570
    • MFCD11036719
    • MDL: MFCD11036719
    • Inchi: 1S/C12H10F3N/c13-12(14,15)10-5-2-1-4-9(10)11(8-16)6-3-7-11/h1-2,4-5H,3,6-7H2
    • InChI Key: QUHCHEMGZAPDOX-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C1(C#N)CCC1)(F)F

Computed Properties

  • Exact Mass: 225.07653381 g/mol
  • Monoisotopic Mass: 225.07653381 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 23.8
  • Molecular Weight: 225.21

1-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D778456-1g
1-[2-(Trifluoromethyl)phenyl]cyclobutanecarbonitrile
29786-42-3 95%
1g
$790 2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X91925-1g
1-(2-(trifluoromethyl)phenyl)cyclobutane-1-carbonitrile
29786-42-3 90%
1g
¥1208.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X91925-250mg
1-(2-(trifluoromethyl)phenyl)cyclobutane-1-carbonitrile
29786-42-3 90%
250mg
¥608.0 2023-09-05
Enamine
EN300-2005290-0.05g
1-[2-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
29786-42-3
0.05g
$839.0 2023-09-16
Enamine
EN300-2005290-0.1g
1-[2-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
29786-42-3
0.1g
$879.0 2023-09-16
Enamine
EN300-2005290-0.25g
1-[2-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
29786-42-3
0.25g
$920.0 2023-09-16
Enamine
EN300-2005290-0.5g
1-[2-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
29786-42-3
0.5g
$959.0 2023-09-16
Enamine
EN300-2005290-1.0g
1-[2-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
29786-42-3
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$1029.0 2023-05-31
Enamine
EN300-2005290-2.5g
1-[2-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
29786-42-3
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$1959.0 2023-09-16
Enamine
EN300-2005290-5.0g
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$2981.0 2023-05-31
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